Cas no 56397-02-5 (Phosphonic acid, [(butylamino)methyl]-, diethyl ester)

• Product name: Phosphonic acid, [(butylamino)methyl]-, diethyl ester
• CAS No: 56397-02-5
• MF: C₉H₂₂NO₃P
• MW: 223.249643802643
• CID: 1598921

Phosphonic acid, [(butylamino)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(butylamino)methyl]-, diethyl ester
• Phosphonic acid, P-[(butylamino)methyl]-, diethyl ester

• Inchi： 1S/C9H22NO3P/c1-4-7-8-10-9-14(11,12-5-2)13-6-3/h10H,4-9H2,1-3H3
• InChI Key： YPFMUGXBPOUDQQ-UHFFFAOYSA-N
• SMILES： P(CNCCCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 223.13386

Experimental Properties

• Density: 1.002±0.06 g/cm3(Predicted)
• Boiling Point: 109-113 °C(Press: 0.4 Torr)
• PSA: 47.56
• pka: 7.76±0.20(Predicted)